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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ziyuglycoside I is a key bioactive triterpenoid saponin isolated from the roots of Sanguisorba

officinalis L.[1][2]. It has demonstrated a range of pharmacological activities, including

antioxidant, anticancer, and anti-wrinkle properties[1][2][3]. Notably, Ziyuglycoside I is being

investigated as a promising candidate for treating leucopenia[4][5]. To facilitate preclinical and

clinical development, a robust and sensitive analytical method for the accurate quantification of

Ziyuglycoside I in biological matrices is essential. This application note provides a detailed

protocol for the determination of Ziyuglycoside I in plasma using a validated High-

Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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